Cas no 2171199-18-9 ((3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171199-18-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6062497
• PubChem ID: 165737120
• Update Time: 2025-10-28

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 2171199-18-9
• EN300-1581586
• (3S)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-8-16(13-22(27)28)26-23(29)15(2)25-24(30)31-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,15-16,21H,3,8,13-14H2,1-2H3,(H,25,30)(H,26,29)(H,27,28)/t15-,16+/m1/s1
• InChI Key： JGZDQJQXBYBAQB-CVEARBPZSA-N
• SMILES： O(C(N[C@H](C)C(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Introduction to (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic Acid (CAS No. 2171199-18-9)

(3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171199-18-9, belongs to a class of molecules that exhibit promising properties for drug development. The intricate architecture of this molecule, characterized by a chiral center and a fluorinated aromatic moiety, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The chemical structure of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid consists of a hexanoic acid backbone modified with an amide group at the third carbon position and a fluororene-based methoxycarbonyl substituent. This configuration not only imparts unique electronic and steric properties but also suggests potential interactions with biological targets. The presence of a stereocenter at the third carbon atom (S-configuration) further enhances its complexity and makes it a valuable candidate for studying stereoselective drug design.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The enantiomeric purity of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is crucial for its pharmacological activity, and researchers have been employing advanced synthetic techniques to achieve high levels of enantiomeric excess. These efforts are part of broader trends in pharmaceutical chemistry aimed at optimizing drug candidates for better efficacy and safety profiles.

The fluororene moiety in the molecule is particularly noteworthy, as fluorine-containing compounds are known for their improved metabolic stability, bioavailability, and binding affinity to biological targets. The methoxycarbonyl group serves as a protecting group for the amine functionality, allowing for selective modifications during synthetic pathways. This dual functionality makes (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid a versatile building block in medicinal chemistry.

Recent studies have explored the potential applications of this compound in various therapeutic areas. For instance, its structural motif has been investigated for its role in modulating enzyme activity and receptor binding. The fluorinated aromatic ring is particularly interesting because it can engage in π-stacking interactions with biological targets, potentially enhancing drug-receptor binding affinity. Additionally, the amide group provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound.

The synthesis of (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemical configuration. These synthetic approaches not only highlight the complexity of modern pharmaceutical chemistry but also underscore the importance of innovative techniques in drug development.

In the context of current research trends, this compound represents an excellent example of how structural complexity can be leveraged to develop novel therapeutics. The integration of fluorine chemistry with chiral drug design offers new avenues for creating drugs with improved pharmacokinetic profiles. As such, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is poised to play a significant role in future pharmaceutical discoveries.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including peptidomimetics and protease inhibitors. These derivatives could have applications in treating various diseases, including cancer and inflammatory disorders. The versatility of this compound underscores its importance as a tool in medicinal chemistry research.

The study of stereoelectronic effects in chiral molecules is another area where (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid contributes significantly. Understanding how different stereoisomers interact with biological targets can lead to the development of more effective drugs with fewer side effects. This research is critical for advancing personalized medicine approaches, where drugs are tailored to individual patients based on their genetic makeup.

In conclusion, (3S)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171199-18-9) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure, featuring both chiral centers and fluorinated aromatic moieties, makes it an attractive candidate for developing novel therapeutic agents. The ongoing studies on this compound highlight the importance of innovative synthetic methods and structural optimization in drug discovery. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry investigations.